4-Bromo-2,5-di(propan-2-yl)benzene-1-sulfonyl chloride

• CAS RN: 52076-32-1
• Molecular Formula: C12H16BrClO2S
• Molecular Weight: 339.68 g/mol
• IUPAC Name: 4-bromo-2,5-di(propan-2-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C12H16BrClO2S/c1-7(2)9-6-12(17(14,15)16)10(8(3)4)5-11(9)13/h5-8H,1-4H3
• InChI Key: LBBZFYJJAZWFOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1Br)C(C)C)S(=O)(=O)Cl

Description

4-Bromo-2,5-di(propan-2-yl)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C12H16BrClO2S and its molecular weight is 339.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-2,5-diisopropylbenzene sulfonyl chloride was prepared as follows: Chlorosulfonic acid, 154 g, was added over 15 minutes to 80 g of 2,5-diisopropylbromobenzene in 200 ml of carbon tetrachloride. The reactants were stirred for 30 minutes longer and then poured onto a mixture of ice and saturated sodium chloride solution. The organic layer was washed with cold water and dried over magnesium sulfate. Removal of the solvent gave 105 g of crystalline product. Recrystallization from n-hexane gave pure 4-bromo-2,5-diisopropylbenzene sulfonyl chloride, which softened at 77°C and melted at 80.5°-83°C.

Synthesis routes and methods II

Procedure details

To a one-liter flask containing 80 parts of 2-bromo-1,4-diisopropylbenzene in 320 parts of carbon tetrachloride, there is added over 15 min. 154 parts of chlorosulfonic acid. After stirring thirty min. longer, the reaction mixture is poured onto 1000 parts of ice. The organic layer is separated and washed with 200 parts of water and then dried over magnesium sulfate. Removal of the solvent under reduced pressure gives 105 parts of 4-bromo-2,5-diisopropylbenzenesulfonyl chloride which can be recrystallized from n-hexane, m.p. 80°-83°.